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Compound of Interest

Compound Name: Undecyl acrylate

CAS No.: 20690-61-3

Cat. No.: B1607107

Get Quote

This guide provides an in-depth exploration of undecyl acrylate, a versatile monomer

increasingly recognized for its potential in the development of novel materials for drug delivery

and other advanced scientific applications. We will delve into its fundamental properties,

synthesis, polymerization, and key applications, with a focus on the practical insights required

by researchers and professionals in the field.

Core Molecular and Physical Properties
Undecyl acrylate is an ester of acrylic acid and undecyl alcohol. Its long alkyl chain imparts

significant hydrophobicity, a key characteristic influencing its solubility, reactivity, and the

properties of its corresponding polymer.

Molecular Identity
Molecular Formula: C₁₄H₂₆O₂[1]

Molecular Weight: 226.35 g/mol [1]

IUPAC Name: undecyl prop-2-enoate[1]
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CAS Number: 20690-61-3[1]

Physicochemical Data
A summary of the key physicochemical properties of undecyl acrylate is presented in the table

below. These properties are crucial for designing and predicting its behavior in various

experimental settings.

Property Value Source

Molecular Formula C₁₄H₂₆O₂ [1]

Molecular Weight 226.35 g/mol [1]

Boiling Point 288.8 ± 9.0 °C (Predicted) [2]

Density 0.876 ± 0.06 g/cm³ (Predicted) [2]

LogP 5.6 [1]

Synthesis of Undecyl Acrylate
The synthesis of undecyl acrylate is typically achieved through the esterification of acrylic acid

with undecyl alcohol or via transesterification of a simpler alkyl acrylate, such as methyl or ethyl

acrylate. The choice of method often depends on the desired scale, purity requirements, and

available resources.

Direct Esterification
Direct esterification involves the reaction of acrylic acid with undecyl alcohol in the presence of

an acid catalyst. To drive the reaction to completion, the water formed as a byproduct is

typically removed.
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Caption: Direct Esterification of Undecyl Acrylate.

Experimental Protocol: Direct Esterification

Apparatus Setup: A round-bottom flask equipped with a magnetic stirrer, a Dean-Stark

apparatus, a reflux condenser, and a thermometer is assembled.

Charging Reactants: The flask is charged with undecyl alcohol (1.0 eq), acrylic acid (1.2 eq),

a catalytic amount of p-toluenesulfonic acid (p-TSA, ~0.02 eq), and a polymerization inhibitor

such as monomethyl ether hydroquinone (MEHQ, ~200 ppm). Toluene is added as the

solvent to facilitate azeotropic removal of water.
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Reaction: The mixture is heated to reflux. The water produced during the reaction is

collected in the Dean-Stark trap.

Monitoring: The reaction progress is monitored by thin-layer chromatography (TLC) or by

measuring the amount of water collected.

Workup: Upon completion, the reaction mixture is cooled to room temperature. The acidic

catalyst is neutralized with a mild base (e.g., sodium bicarbonate solution). The organic layer

is washed with brine, dried over anhydrous sodium sulfate, and filtered.

Purification: The solvent is removed under reduced pressure. The crude product is then

purified by vacuum distillation to yield pure undecyl acrylate.

Polymerization of Undecyl Acrylate
The vinyl group of undecyl acrylate allows it to undergo polymerization, most commonly via

free-radical mechanisms, to form poly(undecyl acrylate). The long, hydrophobic undecyl side

chains of this polymer significantly influence its properties, making it a soft, low-glass-transition-

temperature material.

Free-Radical Polymerization
Solution polymerization is a common laboratory-scale method for synthesizing poly(undecyl
acrylate).
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Caption: Solution Free-Radical Polymerization of Undecyl Acrylate.

Experimental Protocol: Solution Polymerization

Preparation: Undecyl acrylate is purified to remove the inhibitor. The solvent (e.g., toluene)

is dried and deoxygenated.

Reaction Setup: A Schlenk flask is equipped with a magnetic stirrer and connected to a

nitrogen or argon line.

Charging Reagents: The flask is charged with the purified undecyl acrylate and the solvent.

The solution is purged with an inert gas for 30 minutes.

Initiation: The free-radical initiator, such as azobisisobutyronitrile (AIBN), is added. The

reaction mixture is then heated to the appropriate temperature (typically 70-80°C for AIBN).

Polymerization: The reaction is allowed to proceed for a set time, often several hours, under

an inert atmosphere.
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Termination and Isolation: The polymerization is quenched by cooling the reaction mixture to

room temperature. The polymer is isolated by precipitation in a non-solvent (e.g., cold

methanol), followed by filtration and drying under vacuum.

Characterization
Thorough characterization of both the monomer and the resulting polymer is essential to

ensure purity and to understand the material's properties.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to confirm the

chemical structure of undecyl acrylate and to determine the conversion of monomer to

polymer.

Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR is used to identify the characteristic

functional groups in undecyl acrylate, such as the C=O stretch of the ester and the C=C

stretch of the vinyl group. The disappearance of the vinyl group peaks can be used to

monitor polymerization.

Gel Permeation Chromatography (GPC): GPC is employed to determine the molecular

weight and molecular weight distribution (polydispersity index, PDI) of the synthesized

poly(undecyl acrylate).

Applications in Drug Development
The hydrophobicity and biocompatibility of poly(undecyl acrylate) make it a promising material

for various drug delivery applications. Its polymers can self-assemble into nanoparticles in

aqueous environments, encapsulating hydrophobic drugs within their core.

Polymeric Nanoparticles for Hydrophobic Drug Delivery
Poly(undecyl acrylate) can be used to formulate nanoparticles for the delivery of poorly water-

soluble drugs. These nanoparticles can enhance the bioavailability and therapeutic efficacy of

encapsulated drugs.
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Caption: Formulation of Drug-Loaded Poly(undecyl acrylate) Nanoparticles.

Experimental Protocol: Nanoparticle Formulation via Emulsion-Solvent Evaporation

Organic Phase Preparation: Poly(undecyl acrylate) and a model hydrophobic drug are

dissolved in a water-immiscible organic solvent (e.g., ethyl acetate).

Aqueous Phase Preparation: A surfactant (e.g., polyvinyl alcohol or Pluronic F68) is

dissolved in deionized water.

Emulsification: The organic phase is added to the aqueous phase under high-speed

homogenization or sonication to form an oil-in-water emulsion.

Solvent Evaporation: The organic solvent is removed from the emulsion by stirring at room

temperature or under reduced pressure. This causes the polymer to precipitate, forming solid

nanoparticles that encapsulate the drug.
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Purification: The resulting nanoparticle suspension is purified by centrifugation or dialysis to

remove excess surfactant and unencapsulated drug.

Characterization: The nanoparticles are characterized for their size, size distribution, zeta

potential (surface charge), drug loading efficiency, and in vitro drug release profile.

Safety and Handling
Undecyl acrylate, like other acrylate monomers, requires careful handling to avoid potential

health hazards.

Hazards: Acrylates can be skin and eye irritants and may cause respiratory irritation.[3] They

can also be sensitizers, leading to allergic reactions upon repeated exposure.[4]

Precautions:

Work in a well-ventilated area, preferably in a chemical fume hood.[3][5]

Wear appropriate personal protective equipment (PPE), including chemical-resistant

gloves, safety goggles, and a lab coat.[3][5]

Avoid inhalation of vapors and direct contact with skin and eyes.[3]

Store in a cool, dry, well-ventilated area, away from heat, sunlight, and sources of ignition.

[4]

Undecyl acrylate is typically supplied with a polymerization inhibitor. Store under an air

atmosphere as the inhibitor requires oxygen to be effective.

Conclusion
Undecyl acrylate is a valuable monomer for the synthesis of soft, hydrophobic polymers with

significant potential in advanced applications, particularly in the field of drug delivery. A

thorough understanding of its synthesis, polymerization, and physicochemical properties is

crucial for its effective utilization in the development of novel and effective therapeutic systems.

The protocols and data presented in this guide provide a solid foundation for researchers and

scientists working with this promising chemical entity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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